Cas no 1396786-69-8 (N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide)

• Product Name: N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide
• CAS No: 1396786-69-8
• MF: C₂₃H₂₃N₇O
• MW: 413.475023508072
• CID: 5950952
• PubChem ID: 71778656
• Update Time: 2025-07-14

N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide
• N-(1H-benzo[d][1,2,3]triazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide
• 3-Pyridazinecarboxamide, N-1H-benzotriazol-6-yl-6-[4-(phenylmethyl)-1-piperidinyl]-
• F0696-5222
• 1396786-69-8
• AKOS024597561
• N-(2H-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide

• Inchi： 1S/C23H23N7O/c31-23(24-18-6-7-19-21(15-18)27-29-26-19)20-8-9-22(28-25-20)30-12-10-17(11-13-30)14-16-4-2-1-3-5-16/h1-9,15,17H,10-14H2,(H,24,31)(H,26,27,29)
• InChI Key： MGRIDQUULXHWLU-UHFFFAOYSA-N
• SMILES： C1(C(NC2C=C3NN=NC3=CC=2)=O)=NN=C(N2CCC(CC3=CC=CC=C3)CC2)C=C1

Computed Properties

• Exact Mass: 413.19640838g/mol
• Monoisotopic Mass: 413.19640838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 99.7Ų

Additional information on N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide

N-(1H-1,2,3-Benzotriazol-5-yl)-6-(4-Benzylpiperidin-1-yl)pyridazine-3-carboxamide (CAS No. 1396786-69-8): A Comprehensive Overview

N-(1H-1,2,3-Benzotriazol-5-yl)-6-(4-Benzylpiperidin-1-yl)pyridazine-3-carboxamide (CAS No. 1396786-69-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridazines, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, pharmacological properties, and recent research findings related to this compound.

Chemical Structure and Synthesis

The chemical structure of N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide is characterized by a pyridazine core substituted with a benzylpiperidine moiety at the 6-position and a benzotriazole group at the 3-position. The presence of these functional groups imparts unique chemical and biological properties to the molecule. The synthesis of this compound typically involves a multi-step process that includes the formation of the pyridazine ring, followed by the introduction of the benzylpiperidine and benzotriazole substituents.

One of the most common synthetic routes involves the reaction of 6-chloropyridazine-3-carboxylic acid with 4-benzylpiperidine to form the corresponding amide. Subsequently, the amide is reacted with 1H-benzotriazole to introduce the benzotriazole group. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Pharmacological Properties

N-(1H-1,2,3-Benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide has been extensively studied for its pharmacological properties. One of its most notable features is its potent anti-inflammatory activity. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. Additionally, it has demonstrated significant analgesic effects in animal models of pain.

The mechanism of action of N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide is not yet fully understood, but it is believed to involve multiple pathways. Studies have suggested that it may act by modulating the activity of key enzymes involved in inflammation and pain signaling pathways. For instance, it has been shown to inhibit cyclooxygenase (COX) enzymes and reduce the production of prostaglandins.

Clinical Applications and Research Findings

The potential clinical applications of N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide are diverse and promising. Recent clinical trials have focused on its use in treating chronic inflammatory conditions such as rheumatoid arthritis and osteoarthritis. Preliminary results have shown that this compound can significantly reduce joint inflammation and improve patient mobility without causing severe side effects.

In addition to its anti-inflammatory properties, there is growing interest in exploring the potential neuroprotective effects of N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-yl)pyridazine-3-carboxamide. Preclinical studies have demonstrated that it can protect neurons from oxidative stress and prevent neurodegeneration in models of Alzheimer's disease and Parkinson's disease. These findings suggest that this compound may have therapeutic potential in treating neurodegenerative disorders.

Current Research Trends

The field of medicinal chemistry is rapidly evolving, and ongoing research continues to uncover new insights into the properties and applications of N-(1H-1,2,3-benzotriazol-5-yl)-6-(4-benzylpiperidin-1-y l)pyridazine -3-carboxamide. One area of active investigation is the optimization of its pharmacokinetic properties to enhance its bioavailability and reduce potential side effects. Researchers are exploring various prodrug strategies and formulation techniques to improve its oral absorption and stability.

Another exciting area of research is the development of novel analogs with enhanced biological activity. By modifying specific functional groups within the molecule, scientists aim to create derivatives with improved potency and selectivity for specific targets. For example, recent studies have focused on optimizing the benzotriazole moiety to enhance its binding affinity for key receptors involved in inflammation.

Conclusion

N-(1H - 1 , 2 , 3 - Benz otriazol - 5 - yl ) - 6 - ( 4 - Benz ylp iper idin - 1 - yl ) pyr id azine - 3 - car boxam ide strong > (CAS No . 1 39 678 6 - 69 - 8 ) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities . Ongoing research continues to uncover new insights into its mechanisms of action , clinical potential , and optimization strategies . As our understanding of this compound deepens , it holds great promise for advancing treatments for chronic inflammatory conditions , pain management , and neurodegenerative disorders . p >